Cas no 1233326-33-4 (3-Acetylpyrazolo[1,5-a]pyridine-5-carbonitrile)

• Product Name: 3-Acetylpyrazolo[1,5-a]pyridine-5-carbonitrile
• CAS No: 1233326-33-4
• MF: C₁₀H₇N₃O
• MW: 185.182081460953
• CID: 1095570
• PubChem ID: 68743626
• Update Time: 2025-10-22

3-Acetylpyrazolo[1,5-a]pyridine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Acetylpyrazolo[1,5-a]pyridine-5-carbonitrile
• 1233326-33-4
• SCHEMBL3684977

• Inchi： 1S/C10H7N3O/c1-7(14)9-6-12-13-3-2-8(5-11)4-10(9)13/h2-4,6H,1H3
• InChI Key： MWSKGMAXRLVWMA-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=NN2C=CC(C#N)=CC2=1

Computed Properties

• Exact Mass: 185.058911855g/mol
• Monoisotopic Mass: 185.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.2Ų

Additional information on 3-Acetylpyrazolo[1,5-a]pyridine-5-carbonitrile

Recent Advances in the Study of 3-Acetylpyrazolo[1,5-a]pyridine-5-carbonitrile (CAS: 1233326-33-4)

3-Acetylpyrazolo[1,5-a]pyridine-5-carbonitrile (CAS: 1233326-33-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have highlighted its potential as a key scaffold in the development of novel therapeutic agents, particularly in the areas of oncology, inflammation, and infectious diseases. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications.

The compound belongs to the pyrazolo[1,5-a]pyridine family, a class of nitrogen-containing heterocycles known for their broad-spectrum bioactivity. Recent synthetic methodologies have optimized the production of 3-Acetylpyrazolo[1,5-a]pyridine-5-carbonitrile, enabling higher yields and purity, which are critical for pharmacological studies. Advanced techniques such as microwave-assisted synthesis and catalytic C-H functionalization have been employed to enhance the efficiency of its production, as reported in recent publications.

In terms of biological activity, 3-Acetylpyrazolo[1,5-a]pyridine-5-carbonitrile has demonstrated promising results in preclinical studies. For instance, it has shown potent inhibitory effects on specific kinase targets involved in cancer cell proliferation. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibited significant activity against BRAF V600E mutant melanoma cells, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for targeted cancer therapies.

Beyond oncology, this compound has also been investigated for its anti-inflammatory properties. Research published in Bioorganic & Medicinal Chemistry Letters (2023) indicated that 3-Acetylpyrazolo[1,5-a]pyridine-5-carbonitrile derivatives could modulate the NF-κB pathway, a key regulator of inflammatory responses. This modulation was associated with reduced production of pro-inflammatory cytokines, making it a candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, the antimicrobial potential of 3-Acetylpyrazolo[1,5-a]pyridine-5-carbonitrile has been explored. A recent study in Antimicrobial Agents and Chemotherapy highlighted its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, offering a novel approach to addressing antibiotic resistance.

In conclusion, 3-Acetylpyrazolo[1,5-a]pyridine-5-carbonitrile (CAS: 1233326-33-4) represents a multifaceted compound with significant therapeutic potential. Its diverse biological activities, coupled with advancements in synthetic methodologies, position it as a valuable candidate for further drug development. Future research should focus on optimizing its pharmacokinetic properties and evaluating its safety profile in clinical settings to fully realize its therapeutic promise.